Cas no 1519110-41-8 (3-(aminomethyl)-1H-isochromen-1-one)
3-(aminomethyl)-1H-isochromen-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1H-2-Benzopyran-1-one, 3-(aminomethyl)-
- 3-(aminomethyl)-1H-isochromen-1-one
-
- MDL: MFCD30619762
- Inchi: 1S/C10H9NO2/c11-6-8-5-7-3-1-2-4-9(7)10(12)13-8/h1-5H,6,11H2
- InChI Key: CTGRQJZOEOFMQD-UHFFFAOYSA-N
- SMILES: C1(CN)OC(=O)C2=CC=CC=C2C=1
3-(aminomethyl)-1H-isochromen-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-305950-1.0g |
3-(aminomethyl)-1H-isochromen-1-one |
1519110-41-8 | 1.0g |
$1150.0 | 2023-02-26 | ||
| Enamine | EN300-305950-2.5g |
3-(aminomethyl)-1H-isochromen-1-one |
1519110-41-8 | 2.5g |
$2384.0 | 2023-09-05 | ||
| Enamine | EN300-305950-5.0g |
3-(aminomethyl)-1H-isochromen-1-one |
1519110-41-8 | 5.0g |
$3018.0 | 2023-02-26 | ||
| Enamine | EN300-305950-10.0g |
3-(aminomethyl)-1H-isochromen-1-one |
1519110-41-8 | 10.0g |
$3795.0 | 2023-02-26 | ||
| Enamine | EN300-305950-1g |
3-(aminomethyl)-1H-isochromen-1-one |
1519110-41-8 | 1g |
$1150.0 | 2023-09-05 | ||
| Enamine | EN300-305950-5g |
3-(aminomethyl)-1H-isochromen-1-one |
1519110-41-8 | 5g |
$3018.0 | 2023-09-05 | ||
| Enamine | EN300-305950-10g |
3-(aminomethyl)-1H-isochromen-1-one |
1519110-41-8 | 10g |
$3795.0 | 2023-09-05 |
3-(aminomethyl)-1H-isochromen-1-one Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 3-(aminomethyl)-1H-isochromen-1-one
Recent Advances in the Study of 3-(Aminomethyl)-1H-isochromen-1-one (CAS: 1519110-41-8)
The compound 3-(aminomethyl)-1H-isochromen-1-one (CAS: 1519110-41-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold is known for its unique structural features, which make it a promising candidate for drug discovery and development. Recent studies have focused on elucidating its biological activities, synthetic pathways, and potential mechanisms of action.
One of the key areas of research involves the synthesis and optimization of 3-(aminomethyl)-1H-isochromen-1-one derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route to this compound using a multi-step process involving palladium-catalyzed cross-coupling reactions. The researchers highlighted the importance of the aminomethyl group in enhancing the compound's bioavailability and binding affinity to target proteins.
In terms of biological activity, recent findings suggest that 3-(aminomethyl)-1H-isochromen-1-one exhibits potent inhibitory effects against certain enzymes involved in inflammatory pathways. For instance, a preclinical study revealed that this compound could selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 μM, making it a potential candidate for anti-inflammatory drug development. Furthermore, molecular docking studies have provided insights into the binding interactions between the compound and the active site of COX-2.
Another notable application of 3-(aminomethyl)-1H-isochromen-1-one is in the field of oncology. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed promising antitumor activity against several cancer cell lines, including breast and lung cancer. The mechanism of action appears to involve the induction of apoptosis and the inhibition of angiogenesis, as evidenced by in vitro and in vivo experiments.
Despite these promising findings, challenges remain in the development of 3-(aminomethyl)-1H-isochromen-1-one-based therapeutics. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis need to be addressed in future research. However, the compound's versatility and potential for modification make it a valuable scaffold for further exploration.
In conclusion, 3-(aminomethyl)-1H-isochromen-1-one (CAS: 1519110-41-8) represents a promising area of research in chemical biology and medicinal chemistry. Its diverse biological activities and synthetic accessibility position it as a key player in the development of novel therapeutics. Future studies should focus on optimizing its pharmacological properties and exploring its potential in clinical applications.
1519110-41-8 (3-(aminomethyl)-1H-isochromen-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)